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Compound of Interest

Compound Name: Vat Black 9

Cat. No.: B1171664 Get Quote

An In-depth Technical Guide to Vat Black 9
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

and synthesis of Vat Black 9 (C.I. 65230; CAS No. 1328-25-2), a complex anthraquinone-

based vat dye. Due to its nature as a commercial product resulting from a complex

condensation reaction, Vat Black 9 is not a single chemical entity but rather a mixture of

closely related, large polycyclic aromatic molecules.

Chemical Identity and Properties
Vat Black 9 is characterized by its deep black color and excellent fastness properties, making it

a widely used dye for cellulosic fibers such as cotton.[1][2] Its identity is established through its

Colour Index (C.I.) number, 65230, and its Chemical Abstracts Service (CAS) number, 1328-

25-2.[1] While a precise molecular weight and a single chemical structure are not definitively

established, a frequently cited molecular formula is C₁₂₆H₅₈N₄O₁₀.[3][4] This formula likely

represents an empirical composition of the complex mixture.

The physical and chemical properties of Vat Black 9 are summarized in the table below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1171664?utm_src=pdf-interest
https://www.benchchem.com/product/b1171664?utm_src=pdf-body
https://www.benchchem.com/product/b1171664?utm_src=pdf-body
https://www.benchchem.com/product/b1171664?utm_src=pdf-body
https://www.hzreward.com/dye/vat-dyes/vat-black-9-cas-no-1328-25-2.html
https://emperordye.com/tds/vat-black-9.html
https://www.hzreward.com/dye/vat-dyes/vat-black-9-cas-no-1328-25-2.html
https://www.chembk.com/en/chem/C.I.%20Vat%20Black%209
https://www.colorfuldyes.com/vat-dyes/vat-black/vat-black-9.html
https://www.benchchem.com/product/b1171664?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1171664?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Appearance Black powder

CAS Number 1328-25-2

C.I. Number 65230

Molecular Formula C₁₂₆H₅₈N₄O₁₀ (representative)

Solubility in Water Insoluble

Behavior in Conc. H₂SO₄ Dissolves to form a purple solution

Behavior in other media
Its reduced leuco form is soluble in alkaline

solutions, appearing dark blue.[3]

Applications
Dyeing of cotton, viscose, silk, and blended

fabrics.[1][2]

Chemical Structure
A single, definitive chemical structure for Vat Black 9 is not available in the public domain. Its

complex nature arises from its manufacturing process, which involves the condensation of

multiple large aromatic molecules. The core structure is based on anthraquinone and its

derivatives.

The synthesis from known precursors suggests a highly complex, polycyclic aromatic

framework. While a precise structural representation is not feasible, the synthesis pathway

provides insight into the fundamental building blocks of the final dye molecules.

Experimental Protocols: Synthesis of Vat Black 9
The manufacturing of Vat Black 9 is a complex chemical process involving the condensation of

several anthraquinone-derived precursors. The primary method described in the literature is a

multi-component reaction carried out in a high-boiling solvent such as nitrobenzene, in the

presence of a copper catalyst and sodium acetate.[1]

Reactants:
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8,16-Pyranthrenedione

Dinaphtho[1,2,3-cd:3′,2′,1′-lm]perylene-5,10-dione

1-Aminoanthracene-9,10-dione

Reaction Conditions:

Solvent: Nitrobenzene

Catalyst: Copper oxide

Promoter: Sodium acetate trihydrate

Process: The reactants are heated together in the solvent with the catalyst and promoter to

induce a series of condensation and cyclization reactions, leading to the formation of the

complex dye mixture.

The resulting product is then isolated, purified, and processed into a fine powder for use in

dyeing applications.

Diagrams
The following diagrams illustrate the logical relationships in the synthesis of Vat Black 9.
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Reactants

Reaction Conditions

8,16-Pyranthrenedione

Condensation Reaction

Dinaphtho[1,2,3-cd:3',2',1'-lm]perylene-5,10-dione

1-Aminoanthracene-9,10-dione

Nitrobenzene (Solvent)

Copper Oxide (Catalyst)

Sodium Acetate (Promoter)

Vat Black 9 (Complex Mixture)
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Synthesis Pathway of Vat Black 9
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Vat Black 9 (Insoluble)

Reduction (Alkaline Hydrosulfite)

Leuco form (Soluble)

Fiber Impregnation

Oxidation (Air)

Dyed Fiber (Insoluble Dye Trapped)

Click to download full resolution via product page

Vat Dyeing Process for Vat Black 9

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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